![molecular formula C11H12F3NO2S B1396220 4-Methyl-8-(trifluoromethyl)-2,3,4,5-tetrahydrobenzo[f][1,2]thiazepine 1,1-dioxide CAS No. 1301768-19-3](/img/structure/B1396220.png)
4-Methyl-8-(trifluoromethyl)-2,3,4,5-tetrahydrobenzo[f][1,2]thiazepine 1,1-dioxide
Overview
Description
“4-Methyl-8-(trifluoromethyl)-2,3,4,5-tetrahydrobenzo[f][1,2]thiazepine 1,1-dioxide” is a chemical compound with the molecular formula C11H12F3NO2S. It has an average mass of 279.279 Da and a monoisotopic mass of 279.054077 Da . It belongs to the class of organic compounds known as benzothiadiazines .
Synthesis Analysis
A new two-step, one-pot synthesis of benzo[f][1,2]thiazepine 1,1-dioxides was developed, which contains a visible-light mediated aza Paternò–Büchi reaction of benzo[d]isothiazole 1,1-dioxides with alkenes and a Lewis acid catalyzed ring-expansion of azetidine .Molecular Structure Analysis
The molecular structure of this compound includes a benzothiadiazine backbone, which is a type of heterocyclic compound. The trifluoromethyl group (-CF3) is a functional group derived from the methyl group (-CH3) by replacing each hydrogen atom with a fluorine atom .Chemical Reactions Analysis
The synthesis of this compound involves a visible-light mediated aza Paternò–Büchi reaction of benzo[d]isothiazole 1,1-dioxides with alkenes, followed by a Lewis acid catalyzed ring-expansion of azetidine .Scientific Research Applications
Synthetic Applications and Chemical Properties
Cycloaddition Reactions : The use of N-substituted 5-methylene-2,3,4,5-tetrahydrobenzo[f][1,2]thiazepine 1,1-dioxides in 1,3-dipolar cycloaddition reactions has been demonstrated, leading to isoxazoline spiro adducts. These reactions are highly regioselective, showcasing the compound's potential in constructing complex molecular architectures (Ryan, Francis, & Savage, 2014).
Ring Contraction Synthesis : An efficient synthesis method involving ring contraction of 2,5-dihydrobenzo[f][1,2,5]thiadiazepine 1,1-dioxides to access 4H-benzo[b][1,4]thiazine 1,1-dioxides has been reported. This process involves carbon-sulfur bond formation under mild conditions, underscoring the versatility of tetrahydrobenzo[f][1,2]thiazepine derivatives in synthetic chemistry (Fülöpová, Krchňáková, Schütznerová, Zajicek, & Krchňák, 2015).
Anticonvulsant Activity : Research into dibenzo[c,f]-[1,2]thiazepine S,S-dioxides, a related compound class, highlighted significant anticonvulsant activity in various tests, indicating potential medicinal applications beyond the scope of the initial query but relevant to the chemical family's broader research and development potential (Díaz, Montero, Vega, Darias, Tello, & Abdallah, 1994).
Synthesis of Benzothiazepines : The synthesis of cyclic sulfonamides, including tetrahydrobenzo[1,4]thiazepines, through intramolecular Diels-Alder reactions highlights the utility of these compounds as intermediates in creating biologically active molecules. This demonstrates the compound's role in facilitating the development of pharmacologically relevant derivatives (Greig, Tozer, & Wright, 2001).
Future Directions
The benzothiadiazine scaffold, to which this compound belongs, has been reported to have various pharmacological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators . This suggests that “4-Methyl-8-(trifluoromethyl)-2,3,4,5-tetrahydrobenzo[f][1,2]thiazepine 1,1-dioxide” and its derivatives could be further explored for potential therapeutic applications.
properties
IUPAC Name |
4-methyl-8-(trifluoromethyl)-2,3,4,5-tetrahydro-1λ6,2-benzothiazepine 1,1-dioxide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F3NO2S/c1-7-4-8-2-3-9(11(12,13)14)5-10(8)18(16,17)15-6-7/h2-3,5,7,15H,4,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCXCSAGGALAXEI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(C=C(C=C2)C(F)(F)F)S(=O)(=O)NC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12F3NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.